N-{4-[4-(4-methoxybenzoyl)-1-piperazinyl]phenyl}-3-methylbutanamide

• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol
• IUPAC Name: N-[4-[4-(4-methoxybenzoyl)piperazin-1-yl]phenyl]-3-methylbutanamide
• InChI: InChI=1S/C23H29N3O3/c1-17(2)16-22(27)24-19-6-8-20(9-7-19)25-12-14-26(15-13-25)23(28)18-4-10-21(29-3)11-5-18/h4-11,17H,12-16H2,1-3H3,(H,24,27)
• InChI Key: DNWGSAOXJAQVJC-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)OC

Description

N-{4-[4-(4-methoxybenzoyl)-1-piperazinyl]phenyl}-3-methylbutanamide, commonly referred to as MPBP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a highly potent and selective antagonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and cognition. MPBP has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of various psychiatric disorders.

Mechanism of Action

MPBP acts as a selective antagonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. The 5-HT1A receptor is widely distributed in the brain and is involved in the regulation of mood, anxiety, and cognition. MPBP binds to the 5-HT1A receptor and blocks its activation by serotonin, leading to a decrease in anxiety and an improvement in mood.
Biochemical and Physiological Effects:
MPBP has been shown to have anxiolytic and antidepressant effects in animal models and human studies. The compound has also been shown to improve cognitive function and memory in animal models. MPBP has a high affinity for the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and cognition. The compound modulates the activity of the 5-HT1A receptor, leading to an improvement in mood and cognition.

Advantages and Limitations for Lab Experiments

MPBP has several advantages for use in laboratory experiments. The compound is highly potent and selective for the 5-HT1A receptor, making it a useful tool for investigating the role of this receptor in various physiological and pathological processes. MPBP is also stable and can be easily synthesized in large quantities. However, the compound has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on MPBP. One area of interest is the development of novel analogs of MPBP with improved pharmacological properties and reduced toxicity. Another area of interest is the investigation of the effects of MPBP on other serotonin receptors and their potential therapeutic applications. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anxiolytic and antidepressant effects of MPBP and to explore its potential use in the treatment of other psychiatric disorders.

Synthesis Methods

The synthesis of MPBP involves the reaction of 4-(4-methoxybenzoyl)piperazine with 4-(3-methylbutyl)aniline in the presence of a catalyst such as palladium on carbon. The resulting product is then purified using chromatography techniques to obtain pure MPBP. The synthesis of MPBP has been well established in the literature, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

MPBP has been extensively studied for its potential therapeutic applications in the treatment of various psychiatric disorders such as depression, anxiety, and schizophrenia. The compound has been shown to have a high affinity for the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. Studies have demonstrated that MPBP can modulate the activity of the 5-HT1A receptor, leading to anxiolytic and antidepressant effects.